Cas no 158364-42-2 (N-1-(2,5-dimethoxyphenyl)ethylidenehydroxylamine)

N-1-(2,5-dimethoxyphenyl)ethylidenehydroxylamine is a specialized organic compound featuring a hydroxylamine moiety linked to a 2,5-dimethoxyphenyl group via an ethylidene bridge. This structure imparts unique reactivity, making it valuable in synthetic chemistry, particularly as an intermediate in the preparation of heterocyclic compounds or as a precursor for functionalized aromatic systems. The dimethoxy substitution enhances electron density, influencing its participation in electrophilic and nucleophilic reactions. Its stability under controlled conditions allows for precise manipulation in multi-step syntheses. The compound is of interest in pharmaceutical and agrochemical research due to its potential for derivatization into bioactive molecules. Proper handling under inert conditions is recommended to preserve its integrity.
N-1-(2,5-dimethoxyphenyl)ethylidenehydroxylamine structure
158364-42-2 structure
Product Name:N-1-(2,5-dimethoxyphenyl)ethylidenehydroxylamine
CAS No:158364-42-2
MF:C10H13NO3
MW:195.215122938156
MDL:MFCD04967213
CID:4788794
PubChem ID:14269196
Update Time:2025-10-28

N-1-(2,5-dimethoxyphenyl)ethylidenehydroxylamine Chemical and Physical Properties

Names and Identifiers

    • 1-(2,5-dimethoxyphenyl)-1-(hydroxyimino)ethane
    • (1E)-1-(2,5-dimethoxyphenyl)-N-hydroxyethanimine
    • (1E)-1-(2,5-DIMETHOXYPHENYL)ETHANONE OXIME
    • BBL030282
    • SBB021188
    • STK312162
    • 1-(2,5-Dimethoxy-phenyl)-ethanone oxime
    • (E)-1-(2,5-Dimethoxyphenyl)ethanone oxime
    • ST45091182
    • (E)-N-[1-(2,5-DIMETHOXYPHENYL)ETHYLIDENE]HYDROXYLAMINE
    • N-1-(2,5-dimethoxyphenyl)ethylidenehydroxylamine
    • MDL: MFCD04967213
    • Inchi: 1S/C10H13NO3/c1-7(11-12)9-6-8(13-2)4-5-10(9)14-3/h4-6,12H,1-3H3/b11-7+
    • InChI Key: JDEJVZRCMSXTBW-YRNVUSSQSA-N
    • SMILES: O(C)C1C=CC(=CC=1/C(/C)=N/O)OC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 206
  • XLogP3: 1.8
  • Topological Polar Surface Area: 51

Experimental Properties

  • Color/Form: NA
  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 353.9±32.0 °C at 760 mmHg

N-1-(2,5-dimethoxyphenyl)ethylidenehydroxylamine Security Information

N-1-(2,5-dimethoxyphenyl)ethylidenehydroxylamine Pricemore >>

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N-1-(2,5-dimethoxyphenyl)ethylidenehydroxylamine Related Literature

Additional information on N-1-(2,5-dimethoxyphenyl)ethylidenehydroxylamine

Research Briefing on N-1-(2,5-dimethoxyphenyl)ethylidenehydroxylamine (CAS: 158364-42-2) in Chemical Biology and Pharmaceutical Applications

N-1-(2,5-dimethoxyphenyl)ethylidenehydroxylamine (CAS: 158364-42-2) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This hydroxylamine derivative, characterized by its dimethoxyphenyl moiety, has shown promising biological activities that warrant further investigation. The compound's unique chemical structure suggests potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting neurological and inflammatory disorders.

Recent studies have focused on the synthesis and characterization of this compound, with particular attention to its stability and reactivity under physiological conditions. Researchers have employed advanced analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and high-resolution mass spectrometry (HRMS), to confirm the compound's structure and purity. These studies have provided crucial insights into the compound's physicochemical properties, which are essential for understanding its potential pharmacological applications.

In pharmacological evaluations, N-1-(2,5-dimethoxyphenyl)ethylidenehydroxylamine has demonstrated interesting interactions with various biological targets. Preliminary in vitro studies suggest that the compound may modulate specific enzyme systems, particularly those involved in neurotransmitter regulation and oxidative stress pathways. These findings have sparked interest in exploring its potential as a lead compound for developing novel central nervous system (CNS) therapeutics.

The compound's mechanism of action appears to involve complex interactions with cellular signaling pathways. Recent research has investigated its effects on inflammatory mediators and neuroprotective mechanisms, with some studies reporting dose-dependent modulation of key biomarkers. These observations have led to hypotheses about its potential applications in neurodegenerative diseases and chronic inflammatory conditions, though further validation is required.

From a drug development perspective, researchers are currently exploring structure-activity relationships (SAR) of N-1-(2,5-dimethoxyphenyl)ethylidenehydroxylamine derivatives. These efforts aim to optimize the compound's pharmacological profile while minimizing potential toxicity. Computational modeling studies have complemented experimental approaches, providing valuable predictions about the compound's binding affinities and metabolic stability.

Recent advancements in formulation science have also addressed challenges related to the compound's delivery and bioavailability. Novel drug delivery systems, including nanoparticle-based approaches, are being investigated to enhance the compound's therapeutic potential. These developments represent important steps toward potential clinical applications of this interesting chemical entity.

While the current research landscape shows promise, significant work remains to fully characterize the therapeutic potential of N-1-(2,5-dimethoxyphenyl)ethylidenehydroxylamine. Future studies should focus on comprehensive preclinical evaluations, including detailed pharmacokinetic and toxicological assessments. The compound's unique chemical features and preliminary biological activities position it as an intriguing candidate for further investigation in chemical biology and pharmaceutical research.

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